Cas no 1261908-51-3 (5-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid)

• Product Name: 5-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid
• CAS No: 1261908-51-3
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• MDL: MFCD18318737
• CID: 2762742
• PubChem ID: 53224685
• Update Time: 2025-04-21

5-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Pyrrolidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid
• 5-[4-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
• MFCD18318737
• 5-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
• 1261908-51-3
• DTXSID70688475
• 5-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
• 5-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid

• MDL： MFCD18318737
• Inchi： 1S/C16H16N2O4S/c19-16(20)14-9-13(10-17-11-14)12-3-5-15(6-4-12)23(21,22)18-7-1-2-8-18/h3-6,9-11H,1-2,7-8H2,(H,19,20)
• InChI Key： MVQDXANUUUIFOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC=C(C(=O)O)C=2)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 332.08307817Da
• Monoisotopic Mass: 332.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96Ų